4-Methylfurazan-3-carbaldehyde oxime 5-oxide

• IUPAC Name: (NE)-N-[(4-methyl-5-oxido-1,2,5-oxadiazol-5-ium-3-yl)methylidene]hydroxylamine
• InChI: InChI=1S/C4H5N3O3/c1-3-4(2-5-8)6-10-7(3)9/h2,8H,1H3/b5-2+
• InChI Key: GNKUUIUZMOAXHJ-GORDUTHDSA-N
• Canonical SMILES: CC1=[N+](ON=C1C=NO)[O-]
• Isomeric SMILES: CC1=[N+](ON=C1/C=N/O)[O-]
• Molecular Formula: C4H5N3O3
• Molecular Weight: 143.10 g/mol

Description

4-Methylfurazan-3-carbaldehyde oxime 5-oxide, also known as MFCO, is a chemical compound that has gained attention in scientific research due to its unique properties. MFCO is a nitric oxide donor, which means it can release nitric oxide in a controlled manner. Nitric oxide is an important signaling molecule in the body, and its controlled release can have numerous therapeutic benefits. In

Mechanism Of Action

4-Methylfurazan-3-carbaldehyde oxime 5-oxide releases nitric oxide in a controlled manner, which can activate the soluble guanylate cyclase enzyme. This enzyme converts guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP), which then activates protein kinase G. Protein kinase G has numerous downstream effects, including the relaxation of smooth muscle cells, inhibition of platelet aggregation, and regulation of gene expression.

Biochemical And Physiological Effects

4-Methylfurazan-3-carbaldehyde oxime 5-oxide has been shown to have numerous biochemical and physiological effects. It can induce vasodilation, decrease inflammation, and inhibit tumor growth. 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has also been shown to have neuroprotective effects and can improve cognitive function. In addition, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide can regulate gene expression and modulate the immune system.

Advantages And Limitations For Lab Experiments

4-Methylfurazan-3-carbaldehyde oxime 5-oxide has several advantages for lab experiments. It is easy to synthesize and can be obtained in high yields. 4-Methylfurazan-3-carbaldehyde oxime 5-oxide is also stable and can be stored for long periods of time. However, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has some limitations. It can be difficult to control the release of nitric oxide, which can lead to unwanted side effects. In addition, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-Methylfurazan-3-carbaldehyde oxime 5-oxide. One area of interest is its potential use in treating cardiovascular diseases, such as hypertension and heart failure. 4-Methylfurazan-3-carbaldehyde oxime 5-oxide could also be studied for its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In addition, further research could be done to optimize the synthesis method of 4-Methylfurazan-3-carbaldehyde oxime 5-oxide and to improve its controlled release of nitric oxide. Finally, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide could be studied for its potential use in combination with other drugs or therapies to enhance their therapeutic effects.
Conclusion:
In conclusion, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide is a unique chemical compound with numerous potential therapeutic applications. Its controlled release of nitric oxide has been shown to have anti-inflammatory, anti-tumor, and vasodilatory effects. 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has also been studied for its potential use in treating cardiovascular and neurodegenerative diseases. While there are some limitations to its use in lab experiments, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has several advantages, including its ease of synthesis and stability. Further research is needed to fully explore the potential of 4-Methylfurazan-3-carbaldehyde oxime 5-oxide in various therapeutic applications.

Synthesis Methods

The synthesis of 4-Methylfurazan-3-carbaldehyde oxime 5-oxide involves the reaction of 4-methylfurazan-3-carbaldehyde with hydroxylamine hydrochloride in the presence of a base. The resulting product is then oxidized using hydrogen peroxide to form 4-Methylfurazan-3-carbaldehyde oxime 5-oxide. The yield of 4-Methylfurazan-3-carbaldehyde oxime 5-oxide can be improved by using a solvent-free method and by optimizing the reaction conditions.

Scientific Research Applications

4-Methylfurazan-3-carbaldehyde oxime 5-oxide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and vasodilatory effects. 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has also been studied for its potential use in treating cardiovascular diseases, such as hypertension and heart failure. In addition, 4-Methylfurazan-3-carbaldehyde oxime 5-oxide has been investigated for its neuroprotective effects and its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.